Cas no 1049424-18-1 (1-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(9H-xanthene-9-carbonyl)piperazine)

• Product Name: 1-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(9H-xanthene-9-carbonyl)piperazine
• CAS No: 1049424-18-1
• MF: C₂₇H₂₆N₆O₂
• MW: 466.534345149994
• CID: 5980011
• PubChem ID: 30937944
• Update Time: 2025-10-22

1-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(9H-xanthene-9-carbonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(9H-xanthene-9-carbonyl)piperazine
• AKOS024502858
• 1049424-18-1
• F5250-0808
• VU0638908-1
• (4-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)(9H-xanthen-9-yl)methanone
• [4-[[1-(4-methylphenyl)tetrazol-5-yl]methyl]piperazin-1-yl]-(9H-xanthen-9-yl)methanone

• Inchi： 1S/C27H26N6O2/c1-19-10-12-20(13-11-19)33-25(28-29-30-33)18-31-14-16-32(17-15-31)27(34)26-21-6-2-4-8-23(21)35-24-9-5-3-7-22(24)26/h2-13,26H,14-18H2,1H3
• InChI Key： BQMFWKRDHIMXAD-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C2C=CC=CC1=2)C(N1CCN(CC2=NN=NN2C2C=CC(C)=CC=2)CC1)=O

Computed Properties

• Exact Mass: 466.21172409g/mol
• Monoisotopic Mass: 466.21172409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 4
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 76.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans

Additional information on 1-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(9H-xanthene-9-carbonyl)piperazine

Research Brief on 1-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(9H-xanthene-9-carbonyl)piperazine (CAS: 1049424-18-1)

The compound 1-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(9H-xanthene-9-carbonyl)piperazine (CAS: 1049424-18-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a modulator of specific biological pathways, particularly in the context of neurological disorders and cancer. The presence of both the tetrazole and xanthene moieties in its structure suggests a dual functionality, enabling interactions with a variety of molecular targets. Preliminary in vitro assays have demonstrated promising activity against certain kinases and GPCRs, which are often implicated in disease progression.

The synthesis of 1-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(9H-xanthene-9-carbonyl)piperazine involves a multi-step process, with key intermediates being the 4-methylphenyl tetrazole and the xanthene carbonyl derivative. Recent advancements in synthetic methodologies have improved the yield and purity of the final product, making it more accessible for further pharmacological evaluation. Researchers have also explored the compound's stability under various physiological conditions, which is critical for its potential use in vivo.

In terms of biological activity, the compound has shown selective inhibition of certain enzymes involved in inflammatory responses. For instance, it has been reported to attenuate the production of pro-inflammatory cytokines in cell-based assays, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to cross the blood-brain barrier has sparked interest in its application for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic properties. Current research efforts are focused on structural modifications to enhance its bioavailability and reduce potential off-target effects. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the development of this compound into a viable therapeutic option.

In conclusion, 1-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(9H-xanthene-9-carbonyl)piperazine represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural attributes and preliminary biological activities warrant continued exploration, particularly in the context of unmet medical needs. Future studies should aim to elucidate its mechanism of action in greater detail and evaluate its efficacy in preclinical models.